amine hydrochloride CAS No. 2624133-90-8](/img/no-structure.png)
[2-(9H-fluoren-9-yl)ethyl](methyl)amine hydrochloride
Overview
Description
Synthesis Analysis
The synthesis of similar compounds often involves reductive amination reactions. The primary amine group (methylamine) produced through hydrolysis can react with various carbonyl compounds (aldehydes or ketones) in the presence of a reducing agent like sodium cyanoborohydride to form secondary or tertiary amines .properties
| { "Design of the Synthesis Pathway": "The synthesis pathway for '[2-(9H-fluoren-9-yl)ethyl](methyl)amine hydrochloride' involves the reaction of 9H-fluorene with ethylene oxide to form 2-(9H-fluoren-9-yl)ethanol, which is then reacted with methylamine to form the desired product. The product is then converted to its hydrochloride salt form using hydrochloric acid.", "Starting Materials": [ "9H-fluorene", "ethylene oxide", "methylamine", "hydrochloric acid" ], "Reaction": [ "9H-fluorene is reacted with ethylene oxide in the presence of a catalyst to form 2-(9H-fluoren-9-yl)ethanol.", "2-(9H-fluoren-9-yl)ethanol is then reacted with excess methylamine in the presence of a base to form '[2-(9H-fluoren-9-yl)ethyl](methyl)amine'.", "The product is then treated with hydrochloric acid to form '[2-(9H-fluoren-9-yl)ethyl](methyl)amine hydrochloride'." ] } | |
CAS RN |
2624133-90-8 |
Product Name |
[2-(9H-fluoren-9-yl)ethyl](methyl)amine hydrochloride |
Molecular Formula |
C16H18ClN |
Molecular Weight |
259.8 |
Purity |
95 |
Origin of Product |
United States |
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